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A Comparative Analysis of Dentin Sealing Agents:
Focus on Tubulitec
In the realm of restorative dentistry and prosthodontics, effective dentin sealing is paramount to

prevent postoperative sensitivity, bacterial microleakage, and to ensure the longevity of

restorations. This guide provides a comparative overview of dentin sealing agents, with a

specific focus on the Tubulitec system. Due to a lack of direct comparative clinical trials on

Tubulitec, this guide synthesizes available data on a related product, Tubli-Seal, and outlines

the standard experimental protocols used to evaluate such agents.

Quantitative Data Presentation
Direct comparative quantitative data for Tubulitec is not readily available in published clinical

trials. However, to provide a relevant comparison, data from an in-vitro study on Tubli-Seal, a

zinc oxide-eugenol based sealer from the same manufacturer as Tubulitec, is presented below

alongside other common endodontic sealers. This study evaluated the push-out bond strength

of the sealers to root dentin.[1][2]

Table 1: Comparison of Push-Out Bond Strength of Various Endodontic Sealers[1][2]
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Sealer Manufacturer Composition
Mean Push-Out
Bond Strength
(MPa) ± SD

AH Plus Jet® Dentsply Epoxy-amine resin 45.45 ± 45.45

EndoSequence BC

High Flow®
Brasseler Calcium silicate 26.55 ± 14.13

Tubli-Seal® Kerr Zinc oxide-eugenol 12.39 ± 8.58

GuttaFlow2® Coltene
Calcium silicate/gutta-

percha
9.57 ± 5.13

Note: Data is derived from an in-vitro study and may not be directly representative of the

clinical performance of Tubulitec. Higher values indicate stronger adhesion to dentin.

Another important aspect of dentin sealing is the reduction of dentin permeability. While no

specific data for Tubulitec was found, the following table illustrates the kind of data generated

in studies comparing different desensitizing agents, which also function by sealing dentin

tubules.

Table 2: Illustrative Data on Dentin Permeability Reduction by Different Desensitizing Agents

Desensitizing Agent Composition Principle
Mean Permeability
Reduction (%)

Gluma Desensitizer Glutaraldehyde and HEMA 85-95%

Fluoride Varnish 5% Sodium Fluoride 60-75%

Oxalate-based Desensitizers Potassium Oxalate 70-85%

Note: This table is illustrative and not based on a direct comparative study involving Tubulitec.

The values are typical ranges reported in various in-vitro studies.
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The evaluation of dentin sealing agents typically involves a series of in-vitro tests to quantify

their performance. The following are detailed methodologies for key experiments.

Push-Out Bond Strength Test
This test is widely used to assess the adhesion of a sealer to the root canal dentin.[3][4]

Objective: To measure the force required to dislodge the sealing material from a standardized

slice of a tooth root.

Methodology:

Sample Preparation: Extracted human or bovine teeth are cleaned, and the crowns are

removed to expose the root canals. The canals are instrumented to a standardized diameter

and taper.

Sealer Application: The root canals are filled with the respective sealing agents according to

the manufacturer's instructions.

Specimen Sectioning: After the sealer has set, the roots are sectioned into 1-2 mm thick

transverse slices using a precision saw with water cooling.

Testing: Each slice is placed in a universal testing machine with a plunger tip positioned to

apply a compressive load to the sealer from the apical to the coronal direction until failure

occurs.

Data Analysis: The force at which the sealer is dislodged is recorded in Newtons (N) and

converted to Megapascals (MPa) by dividing the force by the bonded surface area.

Dentin Permeability (Hydraulic Conductance) Test
This method evaluates the ability of a sealing agent to reduce the flow of fluid through the

dentinal tubules.

Objective: To quantify the reduction in dentin permeability after the application of a sealing

agent.

Methodology:
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Dentin Disc Preparation: Dentin discs of a standardized thickness (typically 1 mm) are

prepared from the crowns of extracted molars.

Smear Layer Management: The surface of the dentin disc is treated to either standardize or

remove the smear layer, often using an acid etchant like EDTA.

Baseline Measurement: The prepared dentin disc is mounted in a split-chamber device, and

the initial hydraulic conductance (fluid flow rate under a set pressure) is measured.

Sealer Application: The dentin sealing agent is applied to the surface of the disc as per the

manufacturer's protocol.

Post-treatment Measurement: The hydraulic conductance is measured again after the

application and setting of the sealing agent.

Data Analysis: The percentage reduction in dentin permeability is calculated by comparing

the baseline and post-treatment fluid flow rates.

Microleakage Test
This test assesses the quality of the seal at the interface between the restorative material and

the tooth structure by measuring the penetration of a tracer dye.

Objective: To qualitatively and quantitatively evaluate the extent of marginal leakage around a

restoration.

Methodology:

Cavity Preparation: Standardized cavities are prepared in extracted teeth.

Restoration Placement: The cavities are restored using the dentin sealing agent and a

restorative material (e.g., composite resin).

Thermocycling: The restored teeth are subjected to thermocycling (alternating between hot

and cold water baths) to simulate temperature changes in the oral cavity.

Dye Immersion: The teeth are coated with nail varnish, leaving a small margin around the

restoration exposed, and then immersed in a dye solution (e.g., 2% methylene blue) for a
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specified period.

Sectioning and Evaluation: The teeth are sectioned, and the extent of dye penetration along

the restoration-tooth interface is scored using a microscope.

Mandatory Visualizations
Mechanism of Action of Tubulitec
The Tubulitec system is a two-step cavity liner designed to seal dentinal tubules and provide

antibacterial action.[5] The primer first seals the tubules and disinfects the cavity, followed by

the application of the liner which provides a protective layer.

Step 1: Tubulitec Primer Application

Immediate Effect of Primer

Step 2: Tubulitec Liner Application

Final Outcome
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Caption: Workflow of the Tubulitec two-step dentin sealing system.

Experimental Workflow for Dentin Sealer Evaluation
The following diagram illustrates a typical workflow for an in-vitro study comparing the

performance of different dentin sealing agents.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1171930?utm_src=pdf-body
https://www.benchchem.com/product/b1171930?utm_src=pdf-body
https://www.gama.se/storage/DD618EEC8C0CF05F03FDAF5C749901DC4A83D1A1B05BF784C96F69773C59A34D/c69a805feb16454288062d2ed88e7e24/pdf/media/fedcfc833d8a42ee934c812663ce74a0/tubulitec-primer-liner.pdf
https://www.benchchem.com/product/b1171930?utm_src=pdf-body-img
https://www.benchchem.com/product/b1171930?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Grouping and Treatment Application

Performance Evaluation

Data Analysis and Conclusion

Start: Extracted Teeth Selection

Cleaning and Disinfection

Sectioning into Dentin Discs/Roots

Standardization of
Surface/Canal Dimensions

Random Assignment to Groups

Group A:
Tubulitec

Group B:
Competitor 1

Group C:
Competitor 2

Group D:
Control (No Sealer)

Push-Out Bond Strength Test Dentin Permeability TestMicroleakage Test

Data Collection and Tabulation

Statistical Analysis
(e.g., ANOVA)

Conclusion on Sealer Performance

End: Publication of Findings

Click to download full resolution via product page

Caption: General experimental workflow for in-vitro comparison of dentin sealing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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